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Compound of Interest

Compound Name:
N-(2,3-dichlorophenyl)-2,2,2-

trifluoroacetamide

Cat. No.: B179200 Get Quote

An In-Depth Technical Guide to CAS Number 121806-48-2

COMPOUND IDENTITY: N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide

This technical guide provides a summary of the available information for the chemical

compound with CAS number 121806-48-2. It should be noted that while the chemical identity

and a plausible synthesis route for this compound are established, there is a significant lack of

publicly available data regarding its biological activity, specific experimental protocols, and

mechanisms of action. The information presented herein is compiled from chemical databases

and general organic synthesis literature.

Chemical and Physical Properties
The fundamental chemical and computed physical properties of N-(2,3-Dichlorophenyl)-2,2,2-
trifluoroacetamide are summarized below. No experimentally determined physical properties

such as melting point or boiling point were found in the available literature.
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Property Value Source

CAS Number 121806-48-2 [1]

Molecular Formula C₈H₄Cl₂F₃NO [1]

Molecular Weight 258.02 g/mol [1]

IUPAC Name
N-(2,3-dichlorophenyl)-2,2,2-

trifluoroacetamide

Canonical SMILES
C1=CC(=C(C(=C1)Cl)Cl)NC(=

O)C(F)(F)F
[1]

InChI Key
DLTWYCMFNGRBEM-

UHFFFAOYSA-N
[1]

Monoisotopic Mass 256.9622036 u [1]

Topological Polar Surface Area 29.1 Å²

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
4

Heavy Atom Count 15

Synthesis
N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide is synthesized via the acylation of 2,3-

dichloroaniline with a trifluoroacetylating agent, typically trifluoroacetic anhydride. This is a

standard method for the formation of trifluoroacetamides from anilines.

Experimental Protocol: Synthesis of N-(2,3-
Dichlorophenyl)-2,2,2-trifluoroacetamide
The following is a general, plausible protocol for the synthesis of the title compound based on

standard organic chemistry procedures. This protocol has not been sourced from a specific

publication for this exact molecule and should be adapted and optimized under appropriate

laboratory conditions.
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Materials:

2,3-Dichloroaniline (CAS: 608-27-5)

Trifluoroacetic anhydride (CAS: 407-25-0)

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

A non-nucleophilic base (e.g., Pyridine or Triethylamine, optional, to scavenge the

trifluoroacetic acid byproduct)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere

(e.g., nitrogen or argon), dissolve 1.0 equivalent of 2,3-dichloroaniline in the chosen

anhydrous aprotic solvent.

Cool the solution to 0 °C using an ice bath.

If using a base, add 1.1 equivalents of the base to the solution and stir for 5-10 minutes.

Slowly add 1.1 equivalents of trifluoroacetic anhydride to the stirred solution dropwise via a

syringe or dropping funnel. An exothermic reaction may be observed. Maintain the

temperature at 0 °C during the addition.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for 2-4 hours, or until reaction completion is confirmed by thin-layer chromatography

(TLC).
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Upon completion, quench the reaction by slowly adding saturated aqueous sodium

bicarbonate solution to neutralize the trifluoroacetic acid byproduct.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent (e.g., dichloromethane) two to three times.

Combine the organic layers and wash with brine (saturated aqueous NaCl solution).

Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

The crude N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide can be purified by

recrystallization or column chromatography on silica gel.
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Caption: Synthesis workflow for N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide.

Biological Activity and Mechanism of Action
Following a comprehensive search of scientific literature and chemical databases, no

information regarding the biological activity, pharmacological properties, or mechanism of

action for N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide (CAS 121806-48-2) could be

found. This compound is likely a chemical intermediate or a substance that has not been

subjected to biological screening and characterization in publicly documented research.
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Consequently, there are no signaling pathways or experimental biological workflows to

visualize.

Safety Information
No specific GHS classification or detailed safety and handling information is available for N-
(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide. However, based on the data for the related

compound N-(3-chlorophenyl)-2,2,2-trifluoroacetamide (CAS 40410-54-6), it is prudent to

handle this chemical with care.[2] Potential hazards may include:

Harmful if swallowed.[2]

Harmful in contact with skin.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

Harmful if inhaled.[2]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses, lab coat) and working in a well-ventilated area or fume hood, are

strongly recommended.

Conclusion
N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide is a well-defined chemical compound with a

known structure and a straightforward synthetic route. However, its biological properties remain

uncharacterized in the public domain. For researchers in drug development, this compound

could be considered a novel scaffold for screening programs, but any investigation would need

to begin with fundamental in vitro and in vivo characterization, as there is currently no

established biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.guidechem.com/encyclopedia/n-2-3-dichlorophenyl-2-2-2-tri-dic1571989.html
https://pubchem.ncbi.nlm.nih.gov/compound/532127
https://pubchem.ncbi.nlm.nih.gov/compound/532127
https://www.benchchem.com/product/b179200#cas-number-121806-48-2-properties
https://www.benchchem.com/product/b179200#cas-number-121806-48-2-properties
https://www.benchchem.com/product/b179200#cas-number-121806-48-2-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

